Cas no 1260642-40-7 (2-(Azetidin-3-yl)-4-bromo-6-fluorophenol)

• Product Name: 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol
• CAS No: 1260642-40-7
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 6148314
• PubChem ID: 129953061
• Update Time: 2025-06-11

2-(Azetidin-3-yl)-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-4-bromo-6-fluorophenol
• EN300-1913792
• 1260642-40-7
• 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol

• Inchi： 1S/C9H9BrFNO/c10-6-1-7(5-3-12-4-5)9(13)8(11)2-6/h1-2,5,12-13H,3-4H2
• InChI Key： IARRBPPOLLWFPW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1CNC1)O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol

Introduction to 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol (CAS No. 1260642-40-7)

2-(Azetidin-3-yl)-4-bromo-6-fluorophenol, with the CAS number 1260642-40-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo and fluoro substituent on a phenol ring, as well as an azetidine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol is particularly intriguing due to the presence of the azetidine ring, which is a four-membered cyclic amine. Azetidine-containing compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The bromo and fluoro substituents further enhance the compound's pharmacological profile by modulating its lipophilicity and electronic properties.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol has been investigated for its potential as a lead compound in this context. Studies have demonstrated that this compound can effectively inhibit specific enzymes and receptors, making it a promising candidate for further optimization and clinical evaluation.

One of the key areas of research involving 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol is its potential as an anti-cancer agent. Preclinical studies have shown that this compound can selectively target cancer cells while sparing normal cells, thereby reducing toxicity and improving therapeutic outcomes. The mechanism of action is believed to involve the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

Beyond its anti-cancer properties, 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol has also been explored for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and inflammation, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated through the activation of antioxidant defense mechanisms and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic properties of 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol have also been studied to assess its suitability for drug development. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring effective delivery to target tissues. Additionally, the compound has shown low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In the realm of medicinal chemistry, the synthesis of 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods have enabled researchers to produce high-quality samples for biological testing and further structural modifications.

The future prospects for 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol are promising. Ongoing research aims to identify novel derivatives with enhanced potency and selectivity for specific therapeutic targets. Additionally, efforts are being made to develop prodrugs that can improve the bioavailability and stability of this compound in vivo.

In conclusion, 2-(Azetidin-3-yl)-4-bromo-6-fluorophenol (CAS No. 1260642-40-7) represents a fascinating molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and applications of this compound will emerge, paving the way for innovative treatments in various medical fields.